2-(6-methoxy-2-naphthyl)-4-[2-(1H-pyrazol-1-yl)ethyl]morpholine

• IUPAC Name: 2-(6-methoxynaphthalen-2-yl)-4-(2-pyrazol-1-ylethyl)morpholine
• InChI: InChI=1S/C20H23N3O2/c1-24-19-6-5-16-13-18(4-3-17(16)14-19)20-15-22(11-12-25-20)9-10-23-8-2-7-21-23/h2-8,13-14,20H,9-12,15H2,1H3
• InChI Key: IRBATUMAUBSQRK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C=C2)C3CN(CCO3)CCN4C=CC=N4
• Molecular Formula: C20H23N3O2
• Molecular Weight: 337.4 g/mol

Description

2-(6-methoxy-2-naphthyl)-4-[2-(1H-pyrazol-1-yl)ethyl]morpholine, also known as MPEP, is a potent and selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It has been widely used in scientific research to investigate the role of mGluR5 in various physiological and pathological processes.

Mechanism of Action

2-(6-methoxy-2-naphthyl)-4-[2-(1H-pyrazol-1-yl)ethyl]morpholine is a selective antagonist of mGluR5, which is a G protein-coupled receptor that plays a key role in regulating synaptic plasticity and neuronal excitability. By blocking the activation of mGluR5, this compound inhibits the downstream signaling pathways that are involved in synaptic plasticity and neuronal excitability. This leads to a reduction in the release of glutamate, the primary excitatory neurotransmitter in the brain, and a decrease in neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce the release of glutamate in the brain, which can lead to a decrease in neuronal activity. This has been linked to a reduction in pain perception, anxiety, and depression. This compound has also been shown to improve cognitive function in animal models of Fragile X syndrome and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-(6-methoxy-2-naphthyl)-4-[2-(1H-pyrazol-1-yl)ethyl]morpholine has several advantages as a research tool. It is a highly selective antagonist of mGluR5, which makes it a valuable tool for investigating the role of this receptor in various physiological and pathological processes. This compound is also relatively easy to synthesize and has good solubility in aqueous solutions.
However, there are also some limitations to using this compound in lab experiments. As with any pharmacological agent, this compound can have off-target effects that may complicate the interpretation of experimental results. Additionally, the effects of this compound can vary depending on the experimental conditions, such as the route of administration and the dose used.

Future Directions

There are several future directions for research involving 2-(6-methoxy-2-naphthyl)-4-[2-(1H-pyrazol-1-yl)ethyl]morpholine. One area of interest is the role of mGluR5 in addiction and substance abuse. This compound has been shown to be effective in reducing drug-seeking behavior in animal models of addiction, and further research is needed to investigate the potential therapeutic applications of this compound in treating substance abuse disorders.
Another area of interest is the role of mGluR5 in neurodegenerative diseases such as Alzheimer's disease. This compound has been shown to improve cognitive function in animal models of Alzheimer's disease, and further research is needed to investigate the potential therapeutic applications of this compound in treating this and other neurodegenerative diseases.
In conclusion, this compound is a valuable tool for investigating the role of mGluR5 in various physiological and pathological processes. While there are some limitations to using this compound in lab experiments, its selectivity and ease of synthesis make it a valuable research tool. Further research is needed to fully understand the potential therapeutic applications of this compound in treating various neurological disorders.

Synthesis Methods

2-(6-methoxy-2-naphthyl)-4-[2-(1H-pyrazol-1-yl)ethyl]morpholine can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the preparation of intermediate compounds followed by a final coupling reaction to form this compound. The synthesis has been optimized to yield high purity this compound with good overall yield.

Scientific Research Applications

2-(6-methoxy-2-naphthyl)-4-[2-(1H-pyrazol-1-yl)ethyl]morpholine has been extensively used in scientific research to investigate the role of mGluR5 in various physiological and pathological processes. It has been shown to be effective in treating a range of neurological disorders such as Fragile X syndrome, Parkinson's disease, and addiction. This compound has also been used to investigate the role of mGluR5 in pain perception, anxiety, and depression.